Cas no 1806791-35-4 (6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine)

6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering distinct reactivity and stability for advanced synthetic applications. The presence of both difluoromethyl and trifluoromethyl groups enhances its electron-withdrawing properties, making it valuable in the development of agrochemicals and pharmaceuticals. The amino and methoxy functional groups provide versatile sites for further derivatization, enabling precise structural modifications. Its fluorine-rich structure contributes to improved metabolic stability and bioavailability in bioactive compounds. This compound is particularly useful in heterocyclic chemistry, serving as a key intermediate for the synthesis of complex molecules with tailored properties.
6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine structure
1806791-35-4 structure
Product Name:6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
CAS No:1806791-35-4
MF:C8H7F5N2O
MW:242.145999193192
CID:4810622
Update Time:2025-11-06

6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H7F5N2O/c1-16-7-5(6(9)10)3(8(11,12)13)2-4(14)15-7/h2,6H,1H3,(H2,14,15)
    • InChI Key: ZXLBUFQHYMUSAW-UHFFFAOYSA-N
    • SMILES: FC(C1C(=NC(=CC=1C(F)(F)F)N)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 235
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.1

6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029065966-1g
6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
1806791-35-4 97%
1g
$1,475.10 2022-03-31

Additional information on 6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1806791-35-4): A Versatile Fluorinated Pyridine Derivative

6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1806791-35-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, serves as a critical building block in the synthesis of advanced molecules. The presence of multiple fluorine atoms enhances its reactivity and bioavailability, making it a valuable intermediate in modern drug discovery.

The structural uniqueness of 6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine lies in its pyridine core, which is substituted with electron-withdrawing groups such as trifluoromethyl and difluoromethyl. These groups significantly influence the compound's physicochemical properties, including lipophilicity and metabolic stability. Researchers are increasingly exploring its potential in the development of kinase inhibitors and antimicrobial agents, addressing current challenges in drug-resistant infections and chronic diseases.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in crop protection and pharmaceutical intermediates. The agrochemical industry, in particular, has shown keen interest in compounds like 6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine for their potential to enhance pesticide efficacy while minimizing environmental impact. This aligns with the growing global focus on sustainable agriculture and green chemistry.

From a synthetic chemistry perspective, the preparation of 6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine involves multi-step processes, including halogenation, amination, and methoxylation. Advanced techniques such as flow chemistry and catalyzed cross-coupling reactions have been employed to improve yield and purity. These innovations are critical for scaling up production to meet industrial demands.

The compound's CAS No. 1806791-35-4 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Researchers often inquire about its solubility, stability under various conditions, and compatibility with common reagents. These properties are essential for designing efficient synthetic routes and formulating end-use products.

One of the most discussed applications of 6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine is its role in heterocyclic compound synthesis. Its ability to act as a precursor for biologically active molecules has made it a subject of numerous patents and publications. The compound's versatility is further highlighted by its use in developing fluorescence probes and organic electronic materials, catering to the expanding fields of diagnostics and optoelectronics.

Market trends indicate a rising preference for high-purity fluorinated intermediates like 6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine. Suppliers are increasingly focusing on GMP-compliant manufacturing to meet the stringent requirements of the pharmaceutical sector. Additionally, the compound's compatibility with continuous manufacturing processes positions it as a key player in the shift toward Industry 4.0 practices.

Environmental and regulatory considerations are also shaping the use of 6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine. Its low bioaccumulation potential and favorable toxicity profile make it a preferable choice over traditional halogenated compounds. Regulatory bodies such as the EPA and REACH have provided guidelines for its safe handling and disposal, ensuring compliance with global standards.

In conclusion, 6-Amino-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1806791-35-4) represents a cutting-edge solution for multiple industries. Its unique chemical properties, coupled with its broad applicability, underscore its importance in advancing drug discovery, agrochemical innovation, and material science. As research continues to uncover new uses, this compound is poised to remain at the forefront of scientific and industrial progress.

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